Cas no 7370-85-6 (2-Propenamide, 2-methyl-N-(2-methyl-1-oxo-2-propenyl)-N-propyl-)

2-Propenamide, 2-methyl-N-(2-methyl-1-oxo-2-propenyl)-N-propyl- structure
7370-85-6 structure
Product Name:2-Propenamide, 2-methyl-N-(2-methyl-1-oxo-2-propenyl)-N-propyl-
CAS No:7370-85-6
MF:C11H17NO2
MW:195.258183240891
CID:530868
PubChem ID:54181913
Update Time:2025-04-19

2-Propenamide, 2-methyl-N-(2-methyl-1-oxo-2-propenyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 2-methyl-N-(2-methyl-1-oxo-2-propenyl)-N-propyl-
    • 2-methyl-N-(2-methylprop-2-enoyl)-N-propylprop-2-enamide
    • 2-Methyl-N-(2-methylacryloyl)-N-propylprop-2-enamide
    • 7370-85-6
    • DTXSID70709598
    • Inchi: 1S/C11H17NO2/c1-6-7-12(10(13)8(2)3)11(14)9(4)5/h2,4,6-7H2,1,3,5H3
    • InChI Key: RMFIYDDKAAVENB-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)N(C(C(=C)C)=O)CCC

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.4Ų
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